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Compound of Interest

Compound Name: Boc-Glycine-13C

Cat. No.: B1602286 Get Quote

For researchers and professionals in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides a

comprehensive, step-by-step procedure for the safe disposal of Boc-Glycine-¹³C, a stable

isotope-labeled amino acid. Adherence to these guidelines will help maintain a safe laboratory

environment and ensure compliance with waste disposal regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Boc-Glycine-¹³C with care.

While generally not classified as a hazardous substance, proper personal protective equipment

(PPE) is essential to minimize exposure and prevent contamination.

Personal Protective Equipment (PPE) and Safety Measures:
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Category Requirement Rationale

Eye Protection
Chemical safety goggles or

glasses.[1][2]

To prevent eye irritation from

dust particles.[1]

Hand Protection Protective gloves.[1][2] To prevent skin contact.

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, wear a

NIOSH-approved respirator

(e.g., N95 dust mask).

To avoid inhalation of dust

which may cause respiratory

tract irritation.

Body Protection

Wear suitable protective

clothing to minimize skin

contact.

To prevent contamination of

personal clothing.

Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the work area.

To prevent accidental

ingestion.

Step-by-Step Disposal Protocol
The disposal of Boc-Glycine-¹³C must comply with all applicable local, state, and federal

regulations. Chemical waste generators are responsible for the correct classification of the

waste.

Step 1: Waste Identification and Collection

Carefully collect all waste material, including unused product and contaminated

consumables (e.g., weigh paper, gloves), into a designated, properly labeled, and sealed

container.

Avoid generating dust during the collection process.

If cleaning up a spill, gently sweep or shovel the solid material into the container.

Step 2: Waste Labeling

Clearly label the waste container with the full chemical name: "Boc-Glycine-¹³C".
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Indicate the nature of the waste (e.g., "Solid Chemical Waste," "Non-hazardous Chemical

Waste").

Step 3: Waste Storage

Store the sealed waste container in a cool, dry, and well-ventilated area.

Keep the container away from incompatible materials, such as strong oxidizing agents and

acids.

Step 4: Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

waste.

Provide the waste manifest with the accurate chemical name and quantity.

The preferred method of disposal is typically through an authorized incinerator, which may

be equipped with an afterburner and scrubber.

Under no circumstances should Boc-Glycine-¹³C be disposed of down the drain or in regular

trash.

Chemical and Physical Properties
The following table summarizes key quantitative data for Boc-Glycine. Note that the ¹³C isotope

is not expected to significantly alter these properties.

Property Value

Appearance White Powder Solid

Odor Odorless

Melting Point 86-89°C

Solubility Water soluble

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Boc-

Glycine-¹³C.

Start: Boc-Glycine-13C Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Designated, Sealed Container

Label Container with
'Boc-Glycine-13C' and

'Non-hazardous Chemical Waste'

Store in a Cool, Dry,
Well-Ventilated Area

Away from Incompatibles

Contact Institutional EHS
or Licensed Waste Disposal Contractor

Arrange for Waste Pickup
and Provide Manifest

End: Proper Disposal
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Click to download full resolution via product page

Decision workflow for the safe disposal of Boc-Glycine-¹³C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1602286?utm_src=pdf-body-img
https://www.benchchem.com/product/b1602286?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC158801000&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Boc_N_Me_D_Glu_OH_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1602286#boc-glycine-13c-proper-disposal-procedures
https://www.benchchem.com/product/b1602286#boc-glycine-13c-proper-disposal-procedures
https://www.benchchem.com/product/b1602286#boc-glycine-13c-proper-disposal-procedures
https://www.benchchem.com/product/b1602286#boc-glycine-13c-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1602286?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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